Cas no 922014-62-8 (ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 922014-62-8
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6130876
• PubChem ID: 40948524
• Update Time: 2025-07-23

ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-(2-methoxyethylamino)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• ethyl 4-((2-methoxyethyl)amino)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
• F2272-0128
• 922014-62-8
• AKOS024635137
• ethyl 4-[(2-methoxyethyl)amino]-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C17H21N3O4/c1-4-24-17(22)16-13(18-9-10-23-3)11-15(21)20(19-16)14-8-6-5-7-12(14)2/h5-8,11,18H,4,9-10H2,1-3H3
• InChI Key： MHAZNYMULMLGHZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NCCOC

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.2Ų

Additional information on ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922014-62-8)

Ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, with the CAS number 922014-62-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its Ethyl 4-(2-methoxyethyl)amino substituent and the presence of a 6-oxo-1,6-dihydropyridazine core, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have been subjects of extensive research in recent years. The development of efficient synthetic routes for pyridazine derivatives has been a key focus, with methodologies such as multi-step organic synthesis and catalytic transformations playing crucial roles. The introduction of functional groups like the 2-methoxyethyl moiety enhances the compound's solubility and bioavailability, making it more suitable for further pharmacological studies.

In terms of biological activity, Ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown promise in various preclinical studies. Its interaction with biological targets such as enzymes and receptors has been investigated, revealing potential therapeutic effects in areas such as inflammation, pain management, and neuroprotection. The< strong>6-oxo group in the molecule is particularly noteworthy, as it is known to influence the electronic properties and reactivity of heterocyclic compounds.

The< strong>Ethyl 4-(2-methoxyethyl)amino substituent further contributes to the compound's pharmacological profile by modulating its binding affinity and metabolic stability. This group is often employed in drug design to improve pharmacokinetic properties, ensuring that the compound remains active within the body for a prolonged period. The< strong>1-(2-methylphenyl) part of the molecule adds another layer of complexity, influencing both its physical properties and its interaction with biological systems.

The latest research in this field has highlighted the importance of pyridazine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antioxidant effects. The< strong>Ethyl 4-(2-methoxyethyl)amino-substituted pyridazine derivative is no exception, showing significant potential in preclinical models.

The development of new synthetic strategies has enabled researchers to access a broader spectrum of pyridazine derivatives with tailored properties. Advances in computational chemistry and molecular modeling have also played a crucial role in understanding the structure-activity relationships (SAR) of these compounds. These tools have allowed scientists to predict the biological behavior of Ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate and optimize its design for enhanced efficacy.

In conclusion, Ethyl 4-(2-methoxyethyl)amino-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922014-62-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive compound for medicinal chemists. As research continues to uncover new applications for pyridazine derivatives, this compound is likely to play a significant role in the development of future therapeutic agents.